FR-167653

• CAS No.: 158876-66-5
• Product Name: FR-167653
• Molecular Formula: C24H20FN5O6S
• Molecular Weight: 525.5 g/mol
• IUPAC Name: 1-[7-(4-fluorophenyl)-8-pyridin-4-yl-4,6-dihydro-3H-pyrazolo[5,1-c][1,2,4]triazin-2-yl]-2-phenylethane-1,2-dione;sulfuric acid
• Standard InChI: InChI=1S/C24H18FN5O2.H2O4S/c25-19-8-6-17(7-9-19)21-20(16-10-12-26-13-11-16)23-28-30(15-14-29(23)27-21)24(32)22(31)18-4-2-1-3-5-18;1-5(2,3)4/h1-13,27H,14-15H2;(H2,1,2,3,4)
• Standard InChIKey: SQPMXLGJCOMQND-UHFFFAOYSA-N
• Isomeric SMILES: C1CN(N=C2N1NC(=C2C3=CC=NC=C3)C4=CC=C(C=C4)F)C(=O)C(=O)C5=CC=CC=C5.OS(=O)(=O)O
• SMILES: C1CN(N=C2N1NC(=C2C3=CC=NC=C3)C4=CC=C(C=C4)F)C(=O)C(=O)C5=CC=CC=C5.OS(=O)(=O)O
• Canonical SMILES: C1CN(N=C2N1NC(=C2C3=CC=NC=C3)C4=CC=C(C=C4)F)C(=O)C(=O)C5=CC=CC=C5.OS(=O)(=O)O
• Appearance: white solid powder
• Description: FR-167653 is a p38 mitogen-activated protein kinase inhibitor, which suppresses the development of endometriosis in a murine model. FR-167653 meliorates murine bleomycin-induced pulmonary fibrosis. FR-167653 also exerts salutary effect on liver cirrhosis through downregulation of Runx2.
• Purity: >98%
• Synonyms: 7-(4-FLUOROPHENYL)-1,2,3,4-TETRAHYDRO-2-(OXOPHENYLACETYL)-8-(4-PYRIDINYL)-PYRAZOLO[5,1-C][1,2,4]TRIAZINE SULFATE
• Reference: 1: Hattori S, Dhar DK, Hara N, Tonomoto Y, Onoda T, Ono T, Yamanoi A, Tachibana; M, Tsuchiya M, Nagasue N. FR-167653, a selective p38 MAPK inhibitor, exerts; salutary effect on liver cirrhosis through downregulation of Runx2. Lab Invest.; 2007 Jun;87(6):591-601. Epub 2007 Mar 5. PubMed PMID: 17334410.; ; ; 2: Yoshino O, Osuga Y, Koga K, Hirota Y, Hirata T, Ruimeng X, Na L, Yano T,; Tsutsumi O, Taketani Y. FR 167653, a p38 mitogen-activated protein kinase; inhibitor, suppresses the development of endometriosis in a murine model. J; Reprod Immunol. 2006 Dec;72(1-2):85-93. Epub 2006 Aug 4. PubMed PMID: 16890996.; ; ; 3: Matsuoka H, Arai T, Mori M, Goya S, Kida H, Morishita H, Fujiwara H, Tachibana; I, Osaki T, Hayashi S. A p38 MAPK inhibitor, FR-167653, ameliorates murine; bleomycin-induced pulmonary fibrosis. Am J Physiol Lung Cell Mol Physiol. 2002; Jul;283(1):L103-12. PubMed PMID: 12060566.; ; ; 4: Gardiner SM, Kemp PA, March JE, Bennett T. Influence of FR 167653, an; inhibitor of TNF-alpha and IL-1, on the cardiovascular responses to chronic; infusion of lipopolysaccharide in conscious rats. J Cardiovasc Pharmacol. 1999; Jul;34(1):64-9. PubMed PMID: 10413069.
• PubChem Compound: 9806863
• Last Modified: Nov 14 2021